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Compound of Interest

Compound Name:
1-(4-Chlorobenzoyl)pyrrolidine-

2,5-dione

CAS No.: 6343-28-8

Cat. No.: B3055226 Get Quote

Executive Summary
N-(4-Chlorobenzoyl)succinimide is a specialized N-acyl imide derivative used primarily as an

acyl transfer reagent in organic synthesis. Distinct from its isomer, the N-hydroxysuccinimide

(NHS) ester, this compound features a direct nitrogen-carbon (N–C) bond between the

succinimide ring and the 4-chlorobenzoyl moiety. This structural arrangement imparts unique

reactivity, making it a "twist-controlled" amide capable of selective acylation under mild

conditions.

This guide outlines the physicochemical properties, a validated synthesis protocol, and the

mechanistic basis for its application in drug development and fine chemical synthesis.

Chemical Identity & Structural Analysis[1][2][3][4]
Nomenclature and Classification

Common Name: N-(4-Chlorobenzoyl)succinimide

IUPAC Name: 1-(4-Chlorobenzoyl)pyrrolidine-2,5-dione

Structural Class:N-Acyl Imide (Twisted Amide)
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CAS Number:Not widely indexed in commercial catalogs; often synthesized in situ or on-

demand. (Note: Do not confuse with N-(4-chlorobenzoyloxy)succinimide, the NHS ester).

Molecular Formula & Weight
The molecular weight is calculated based on the standard atomic weights of its constituent

elements.

Element Symbol Count
Atomic Weight
( g/mol )

Contribution

Carbon C 11 12.011 132.121

Hydrogen H 8 1.008 8.064

Nitrogen N 1 14.007 14.007

Oxygen O 3 15.999 47.997

Chlorine Cl 1 35.450 35.450

Total 237.64 g/mol

Structural Visualization
The molecule consists of a succinimide ring N-acylated by a 4-chlorobenzoyl group. The steric

repulsion between the succinimide carbonyls and the benzoyl group forces the N–C(O) bond to

twist, destabilizing the amide bond and enhancing its electrophilicity.
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Figure 1: Structural logic of N-(4-Chlorobenzoyl)succinimide, highlighting the reactive N-acyl

twisted amide bond.

Physicochemical Properties[1][2][5][6][7][8][9]
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Property Value / Description

Molecular Weight 237.64 g/mol

Physical State Crystalline Solid (White to Off-White)

Melting Point
Predicted: 135–145 °C (Based on N-benzoyl

analog MP ~130°C)

Solubility
Soluble in DCM, CHCl₃, THF, Ethyl Acetate;

Insoluble in Water (hydrolyzes slowly).[1][2]

Reactivity
Electrophilic acylating agent; sensitive to

nucleophiles (amines, thiols).

Synthesis Protocol
Reaction Logic
The synthesis involves the direct N-acylation of succinimide with 4-chlorobenzoyl chloride. A

non-nucleophilic base (Triethylamine or DBU) is required to neutralize the HCl byproduct and

drive the equilibrium forward.

Reaction Equation:

Step-by-Step Methodology
Reagents:

Succinimide (10 mmol, 0.99 g)

4-Chlorobenzoyl chloride (11 mmol, 1.92 g)

Triethylamine (Et₃N) (12 mmol, 1.67 mL)

Dichloromethane (DCM) (Anhydrous, 50 mL)

DMAP (4-Dimethylaminopyridine) (0.5 mmol, catalytic)

Protocol:
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Preparation: Flame-dry a 100 mL round-bottom flask and purge with nitrogen (N₂).

Dissolution: Add Succinimide (10 mmol) and DMAP (0.5 mmol) to the flask. Dissolve in

anhydrous DCM (40 mL).

Base Addition: Add Triethylamine (12 mmol) via syringe. Cool the mixture to 0°C using an ice

bath.

Acylation: Dropwise add 4-Chlorobenzoyl chloride (11 mmol) dissolved in DCM (10 mL) over

15 minutes.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours. Monitor by

TLC (Hexane:EtOAc 7:3).

Work-up:

Wash the organic layer with 1M HCl (2 x 20 mL) to remove excess base and DMAP.

Wash with Saturated NaHCO₃ (2 x 20 mL) to remove unreacted succinimide.

Wash with Brine (20 mL).

Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under

reduced pressure.

Purification: Recrystallize from Ethanol or Ethyl Acetate/Hexane to obtain white crystals.
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Figure 2: Step-by-step synthesis workflow for N-(4-Chlorobenzoyl)succinimide.

Critical Distinction: Imide vs. Active Ester
It is vital to distinguish N-(4-Chlorobenzoyl)succinimide from its structural isomer, N-

Succinimidyl 4-chlorobenzoate.
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Feature
N-(4-

Chlorobenzoyl)succinimide

N-Succinimidyl 4-

chlorobenzoate

Structure Type N-Acyl Imide (Twisted Amide) Active Ester (NHS Ester)

Bonding N–C(=O)–Ar N–O–C(=O)–Ar

Reactivity
Acyl transfer via N–C

cleavage.

Acyl transfer via C–O

cleavage.

Stability
Moderate (Hydrolysis

sensitive).
High (Standard reagent).

Use Case
Specialized "twisted amide"

catalysis.

Standard peptide coupling /

labeling.

Why this matters: The N-acyl imide is significantly more reactive towards transition metal

insertion (e.g., Pd-catalyzed cross-coupling) due to the weakened N–C bond, whereas the

NHS ester is optimized for nucleophilic attack by amines.

Applications & Reactivity
Acyl Transfer Reagent
The 4-chlorobenzoyl group is an excellent electrophile. The succinimide ring acts as a leaving

group (pKₐ ~9.6), allowing for the efficient acylation of amines, alcohols, and thiols under mild

conditions.

Palladium-Catalyzed Cross-Coupling
Recent research utilizes N-acyl succinimides as "twist-controlled" reagents in Suzuki-Miyaura

cross-coupling. The twisted amide bond allows oxidative addition of Palladium(0) into the N–C

bond, facilitating the transfer of the acyl group to form ketones, a reaction not possible with

standard stable amides.
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Figure 3: Dual reactivity pathways: Classical aminolysis vs. Pd-catalyzed cross-coupling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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